Cas no 2227867-36-7 (rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227867-36-7
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 5831861
• PubChem ID: 165827569
• Update Time: 2025-06-09

rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227867-36-7
• EN300-1908131

• Inchi： 1S/C11H12BrNO2/c1-11(2)8(9(11)10(14)15)7-4-3-6(12)5-13-7/h3-5,8-9H,1-2H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key： VAIPOMZDHQNHLT-BDAKNGLRSA-N
• SMILES： BrC1=CN=C(C=C1)[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to Rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227867-36-7)

Rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2227867-36-7, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclopropane ring and a brominated pyridine moiety makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure consists of a cyclopropane ring substituted with a carboxylic acid group at the 1-position and a 5-bromopyridine group at the 3-position. The stereochemistry of the cyclopropane ring is specified as racemic, indicating an equal mixture of (1R,3R) and (1S,3S) enantiomers. This stereochemical purity is crucial for pharmaceutical applications, as the biological activity of many drugs can be highly dependent on their chirality.

In recent years, there has been a growing interest in using cyclopropane-containing compounds in drug discovery due to their unique chemical properties. The strained three-membered ring of cyclopropane can enhance the binding affinity of molecules to biological targets, making them valuable in the design of enzyme inhibitors and receptor ligands. Additionally, the bromine atom in the pyridine ring provides a handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of Rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is its potential as a building block for more complex molecules. Researchers have utilized similar scaffolds in the development of drugs targeting various diseases, including cancer and inflammatory disorders. The bromopyridine moiety, in particular, has been shown to interact with biological systems in multiple ways, making it a promising candidate for medicinal chemistry investigations.

Recent studies have highlighted the importance of this compound in the context of kinase inhibition. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The cyclopropane ring in Rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been shown to enhance binding to kinase active sites, potentially leading to potent inhibitors.

The synthesis of this compound involves several key steps that highlight the ingenuity of modern organic chemistry. The introduction of the cyclopropane ring is typically achieved through cyclopropanation reactions, which can be performed using various reagents and catalysts. The subsequent functionalization of the carboxylic acid group and the bromination of the pyridine ring require careful optimization to ensure high yields and purity. These synthetic strategies have been refined over time, allowing for efficient production of Rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid on a laboratory scale.

In addition to its potential as a drug lead, Rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been explored as a tool compound in chemical biology research. Its unique structure allows researchers to probe biological mechanisms by studying its interactions with proteins and other biomolecules. Such studies can provide valuable insights into disease pathways and help identify new therapeutic targets.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications. One area of interest is the development of novel analogs with enhanced properties such as improved solubility or bioavailability. By modifying various parts of the molecule, researchers can fine-tune its characteristics to meet specific requirements for drug development. Additionally, computational methods are being employed to predict the biological activity of Rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid and its derivatives before experimental validation.

In conclusion, Rac-(1R,3R)-3-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227867-36-7) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for drug development, particularly in the area of kinase inhibition. With ongoing research focused on optimizing its synthesis and exploring new applications, this compound is poised to play a crucial role in future therapeutic advancements.